3-cyclopropyl-2-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-cyclopropyl-2-[[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H18N4O4S2/c1-26-12-5-6-13(15(9-12)27-2)18-22-16(28-23-18)10-30-20-21-14-7-8-29-17(14)19(25)24(20)11-3-4-11/h5-9,11H,3-4,10H2,1-2H3
• InChI Key: SWPCGWTZSBSWCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C5CC5)SC=C4)OC
• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a cyclopropyl group, a thieno[3,2-d]pyrimidin-4-one ring, a 1,2,4-oxadiazol ring, and a dimethoxyphenyl group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups are known to undergo a variety of chemical reactions. For example, the oxadiazole ring can participate in nucleophilic substitution reactions, and the thieno[3,2-d]pyrimidin-4-one ring can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the dimethoxyphenyl group could increase its lipophilicity, which could affect its solubility and permeability.

Scientific Research Applications

Antitumor Activity

The compound’s unique structure suggests potential antitumor properties. Researchers have investigated its effects on cancer cell lines, particularly those resistant to conventional chemotherapy. .

Antioxidant Properties

Given the prevalence of oxidative stress-related diseases, compounds with antioxidant activity are highly sought after. Our thienopyrimidine derivative exhibits antioxidant potential by scavenging free radicals and reducing oxidative damage. .

Neuroprotective Effects

The compound’s impact on acetylcholinesterase (AchE) activity in the brain is intriguing. AchE plays a crucial role in neurotransmission, and alterations in its activity can lead to behavioral changes and impaired movement. .

Antibacterial and Antifungal Activities

Pyrazoline derivatives, including our compound, have demonstrated antibacterial and antifungal effects. .

Anti-Inflammatory Potential

Inflammation contributes to numerous diseases, and compounds with anti-inflammatory properties are valuable. .

Antiparasitic Applications

The compound’s structural features make it an interesting candidate for antiparasitic drug development. .

Antidepressant and Anxiolytic Properties

While still in the early stages of investigation, our compound has shown potential as an antidepressant and anxiolytic agent. .

Other Potential Applications

Beyond the mentioned fields, researchers continue to explore additional applications. These include potential anticonvulsant effects, modulation of ion channels, and interactions with specific receptors. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Compounds with similar structures have been found to have various biological activities, such as anti-inflammatory, antibacterial, and anticonvulsant activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and assessment of its safety and potential uses.